2-(4-(2-(4-Bromo-2-chlorophenoxy)ethyl)piperazin-1-yl)ethanol

• IUPAC Name: 2-[4-[2-(4-bromo-2-chlorophenoxy)ethyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C14H20BrClN2O2/c15-12-1-2-14(13(16)11-12)20-10-8-18-5-3-17(4-6-18)7-9-19/h1-2,11,19H,3-10H2
• InChI Key: SCFJOBZNXHDUNX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)CCOC2=C(C=C(C=C2)Br)Cl
• Molecular Formula: C14H20BrClN2O2
• Molecular Weight: 363.68 g/mol

Description

2-(4-(2-(4-Bromo-2-chlorophenoxy)ethyl)piperazin-1-yl)ethanol (2-BCPE) is a synthetic compound that has been studied for its potential applications in the fields of organic synthesis and scientific research. 2-BCPE is a member of the piperazin-1-yl group, which is a class of compounds that are known to possess a wide range of biological activities. 2-BCPE has been studied for its ability to serve as a substrate for the synthesis of a variety of compounds, as well as its potential as an inhibitor of enzymes and other proteins.

Scientific Research Applications

Synthesis and Characterization

• The compound has been involved in synthetic studies aiming to optimize technological parameters such as raw material ratios, reaction times, and temperatures. These efforts have resulted in high-yield syntheses, highlighting its potential for efficient production in chemical research (Wang Jin-peng, 2013).

Potential Antifungal Applications

• Novel antifungal compounds incorporating the piperazine structure, such as 1,2,4-triazole derivatives, have been synthesized and characterized. These compounds demonstrate significant solubility in biologically relevant solvents, which is crucial for their potential application as antifungal agents. The detailed thermodynamic parameters of solubility and partitioning processes provide insights into their interaction with biological media, suggesting a lipophilic delivery pathway (T. Volkova, I. Levshin, G. Perlovich, 2020).

Antimicrobial and Antitumor Activity

• Research on the antimicrobial and antitumor activities of piperazine derivatives has led to the synthesis of compounds with promising biological activities. These studies have explored the potential therapeutic applications of these compounds, including their efficacy against various bacterial and fungal strains as well as tumor cell lines. The structural modifications and synthesis of novel piperazine-based compounds contribute to the development of new antimicrobial and antitumor agents (N. Nishat, M. Haq, T. Ahamad, Vikrant Kumar, 2007).

Analytical Method Development

• The development of gas chromatographic methods using flame ionization detection (GC–FID) for the identification and quantification of non-chromophoric impurities in pharmaceuticals demonstrates the compound's relevance in ensuring the purity and safety of drug substances. Such analytical advancements facilitate the quality control of pharmaceuticals by detecting trace-level impurities, underscoring the compound's utility in the pharmaceutical industry (S. Jadhav, Shashikant B. Landge, Samadhan S. Shelke, et al., 2010).

Green Chemistry Applications

• The synthesis of dibenzo[b,f][1,4]thiazepine derivatives, employing green chemistry principles, highlights the compound's role in environmentally friendly chemical processes. This approach emphasizes the importance of sustainable practices in chemical synthesis, offering a pathway to the preparation of complex molecules with reduced environmental impact (G. Mahale, Ashok Kumar, Dharmendra Singh, et al., 2008).